Cas no 14743-50-1 (1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro-)
14743-50-1 structure
Product Name:1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro-
CAS No:14743-50-1
MF:C12H4F5NO2
MW:289.157680511475
CID:1318740
PubChem ID:11254760
Update Time:2025-04-20
1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro-
- 1,2,3,4,5-pentafluoro-6-(4-nitrophenyl)benzene
- 14743-50-1
- SCHEMBL1513142
- 4-nitro-2',3',4',5',6'-pentafluorobiphenyl
- ZUHMIDACPPDCDE-UHFFFAOYSA-N
- 2', 3', 4', 5', 6'-pentafluoro-4-nitrobiphenyl
- 2,3,4,5,6-Pentafluoro-4'-nitrobiphenyl
- DTXSID70460298
-
- Inchi: 1S/C12H4F5NO2/c13-8-7(9(14)11(16)12(17)10(8)15)5-1-3-6(4-2-5)18(19)20/h1-4H
- InChI Key: ZUHMIDACPPDCDE-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1C=CC(=CC=1)[N+](=O)[O-])F)F)F)F
Computed Properties
- Exact Mass: 289.01622
- Monoisotopic Mass: 289.01621918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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